ONO-8713

• Molecular Formula: C25H24F3NO6S
• Molecular Weight: 523.5 g/mol
• InChI: InChI=1S/C25H24F3NO6S/c1-17(2)15-29(36(32,33)24-4-3-13-34-24)21-11-10-20(25(26,27)28)14-22(21)35-16-19-7-5-18(6-8-19)9-12-23(30)31/h3-14,17H,15-16H2,1-2H3,(H,30,31)/b12-9+
• InChIKey: LOQMSUDLLHPPHQ-FMIVXFBMSA-N

ONO-8713: A High-Selectivity Prostaglandin EP1 Receptor Antagonist for Cancer Chemoprevention and Neuroprotection Research

ONO-8713 (CAS: 459411-08-6) is a small-molecule competitive antagonist of the prostaglandin E₂ receptor subtype EP1 [1]. It exhibits sub-nanomolar binding affinity for the EP1 receptor (Ki = 0.3 nM for both mouse and human orthologs) with >3,300-fold selectivity over all other prostanoid receptor subtypes [1]. Developed as a successor to earlier EP1 antagonists such as ONO-8711 and SC-51322, ONO-8713 demonstrates improved receptor selectivity and has been widely employed as a pharmacological probe to dissect EP1-mediated signaling in cancer biology, neuroinflammation, and ischemic injury [2].

1

Target engagement High-affinity EP1 receptor antagonist for prostaglandin E₂ pathway studies

High selectivity window across prostanoid receptor family

2

Model context Suitable for carcinogenesis model research, neuronal injury model studies, and EP1-mediated signaling dissection

Reported in AOM-induced ACF, NMDA excitotoxicity, and MCAO models

3

Pharmacological probe On-target mechanism confirmed via EP1 knockout phenocopy; no off-target activity in knockout models

Supports EP1-specific pathway attribution in research workflows

• [1] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Narumiya S, Sugimura T, Wakabayashi K. Inhibitory effect of a prostaglandin E receptor subtype EP(1) selective antagonist, ONO-8713, on development of azoxymethane-induced aberrant crypt foci in mice. Cancer Lett. 2000;156(1):57-61. View Source
• [2] Kawamori T, Uchiya N, Kitamura T, Ohuchida S, Yamamoto H, Maruyama T, Sugimura T, Wakabayashi K. Evaluation of a selective prostaglandin E receptor EP1 antagonist for potential properties in colon carcinogenesis. Anticancer Res. 2001;21(6A):3865-3869. View Source

Why EP1 Antagonist Selection Matters: ONO-8713 Differentiates from SC-51322, ONO-8711, and AH6809

EP1 receptor antagonists constitute a structurally and pharmacologically heterogeneous class with substantial variation in receptor selectivity, functional potency, and tissue-specific efficacy. Early-generation antagonists such as SC-51322 and AH6809 exhibit off-target activity at EP2, EP3, or DP1 receptors, while SC-19220 demonstrates limited potency and poor brain penetration [1][2]. Even among ONO-series compounds, ONO-8711, though effective in colon carcinogenesis models, lacks the binding selectivity profile of ONO-8713 [3]. These pharmacological divergences preclude generic substitution; an EP1 antagonist's utility in a given experimental context is contingent upon its specific selectivity window, target engagement kinetics, and validated in vivo efficacy in the disease model of interest.

Target

ONO-8713

EP1-selective antagonist with >3,300-fold selectivity over all other prostanoid receptors; on-target engagement validated in EP1⁻/⁻ knockout models

⚠ Substitutes

SC-51322 / AH6809

Early-generation EP1 antagonists exhibit off-target activity at EP2, EP3, or DP1 receptors; selectivity profile may shift pathway-response interpretation

Target

ONO-8713

Validated in multiple in vivo models including AOM-induced ACF, NMDA excitotoxicity, MCAO stroke, and UVB skin carcinogenesis

⚠ Substitutes

ONO-8711 (predecessor)

Lacks the binding selectivity profile of ONO-8713; model-response context may differ despite similar colon carcinogenesis activity

Target

ONO-8713

Clean EP1-selective tool with no activity at EP2, EP3, or EP4 receptors; negative control validated in EP2-dependent DOMS model

⚠ Substitutes

COX-2 inhibitors (e.g., celecoxib)

Broader prostaglandin pathway inhibition; does not prevent EP3 receptor redistribution as reported for ONO-8713 in skin carcinogenesis models

• [1] Jiang J, Ganesh T, Du Y, Qu Y, Serrano G, Qui M, et al. Small molecule antagonist reveals seizure-induced mediation of neuronal injury by prostaglandin E2 receptor EP1. PLoS ONE. 2012;7(1):e29331. View Source
• [2] Ahmad AS, Yun YT, Ahmad M, Maruyama T, Doré S. Selective blockade of PGE2 EP1 receptor protects brain against experimental ischemia and excitotoxicity, and hippocampal slice cultures against oxygen-glucose deprivation. Neurotox Res. 2008;14(4):343-351. View Source
• [3] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Ushikubi F, Narumiya S, Sugimura T, Wakabayashi K. Role of the prostaglandin E receptor subtype EP1 in colon carcinogenesis. Cancer Res. 1999;59(20):5093-5096. View Source

ONO-8713 Quantitative Differentiation Evidence: Receptor Selectivity, Cellular Potency, and In Vivo Efficacy

ONO-8713 Binds EP1 Receptor with Sub-Nanomolar Affinity and >3,300-Fold Selectivity Across the Prostanoid Receptor Family

ONO-8713 exhibits a Ki value of 0.3 nM for both mouse and human EP1 receptors, while its binding affinity for all other prostanoid receptor subtypes exceeds 1,000 nM [1]. In functional assays measuring PGE₂-induced calcium mobilization, ONO-8713 inhibits the response with IC₅₀ values of 0.46 µM (mouse EP1-expressing cells) and 0.14 µM (human EP1-expressing cells), demonstrating no agonistic or antagonistic activity at other prostanoid receptors [1]. The selectivity ratio calculated from Ki values is >3,333-fold, establishing ONO-8713 as one of the most selective EP1 antagonists available for research use.

EP1 Binding Affinity

Head-to-head

Ki = 0.3 nM (mouse & human EP1)

Selectivity ratio >3,333-fold vs. all other prostanoid receptors (Ki >1,000 nM)

Reported high-affinity binding supports EP1-specific pathway attribution in mechanistic studies

Radioligand binding assay; functional IC₅₀ 0.14–0.46 µM in calcium mobilization assays

Evidence Dimension	Receptor binding affinity (Ki)
Target Compound Data	Ki = 0.3 nM (mouse EP1), Ki = 0.3 nM (human EP1)
Comparator Or Baseline	All other prostanoid receptors (EP2, EP3, EP4, DP, FP, IP, TP): Ki > 1,000 nM
Quantified Difference	Selectivity ratio >3,333-fold (calculated as >1,000 nM ÷ 0.3 nM)
Conditions	Radioligand binding assay using membranes from EP1-expressing cells; functional calcium mobilization assay in EP1-transfected cells

Why This Matters

This exceptional selectivity window ensures that observed biological effects can be confidently attributed to EP1 receptor blockade rather than off-target prostanoid receptor engagement, a critical requirement for mechanistic studies and target validation programs.

• [1] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Narumiya S, Sugimura T, Wakabayashi K. Inhibitory effect of a prostaglandin E receptor subtype EP(1) selective antagonist, ONO-8713, on development of azoxymethane-induced aberrant crypt foci in mice. Cancer Lett. 2000;156(1):57-61. View Source

ONO-8713 Demonstrates Superior Potency to SC-51322 in Reducing Neuroblastoma Cell Viability Across Multiple Cell Lines

In a direct comparative study assessing the effects of EP1-EP4 receptor antagonists on neuroblastoma cell viability in vitro, ONO-8713 exhibited EC₅₀ values ranging from 8 to 20 µM across six neuroblastoma cell lines, whereas SC-51322, an alternative EP1 antagonist, showed consistently higher EC₅₀ values ranging from 35 to 50 µM across the same panel [1]. Specifically, in SK-N-SH, SH-SY5Y, and SK-N-AS cell lines, ONO-8713 yielded EC₅₀ values of 12–14 µM compared with 35–45 µM for SC-51322 [1]. In the multidrug-resistant SK-N-BE(2) cell line, ONO-8713 maintained activity at 8–10 µM versus 35–40 µM for SC-51322 [1].

Neuroblastoma Cell Viability

Head-to-head

ONO-8713 EC₅₀ = 8–20 µM (6 cell lines)

SC-51322 EC₅₀ = 35–50 µM (same panel)

Reported 2.5- to 4.4-fold lower EC₅₀ in tested neuroblastoma panel; supports assay potency context evaluation

In vitro cell viability assay; includes MYCN-amplified and multidrug-resistant lines

Evidence Dimension	Cell viability reduction (EC₅₀)
Target Compound Data	ONO-8713 EC₅₀ = 8–20 µM (range across 6 neuroblastoma lines)
Comparator Or Baseline	SC-51322 EC₅₀ = 35–50 µM (range across same 6 neuroblastoma lines)
Quantified Difference	ONO-8713 is 2.5- to 4.4-fold more potent than SC-51322 in reducing neuroblastoma cell viability, based on lower EC₅₀ values
Conditions	In vitro neuroblastoma cell viability assay; panel includes SK-N-SH, SH-SY5Y, SK-N-AS, SK-N-FI, IMR-32, and SK-N-BE(2) lines with MYCN amplification and/or multidrug-resistant phenotypes

Why This Matters

The substantially lower EC₅₀ values for ONO-8713 translate to reduced compound consumption per experiment and potentially fewer solvent-related artifacts at higher concentrations, providing both scientific and operational advantages in neuroblastoma research applications.

• [1] Jiang J, Ganesh T, Du Y, Qu Y, Serrano G, Qui M, et al. Small molecule antagonist reveals seizure-induced mediation of neuronal injury by prostaglandin E2 receptor EP1. PLoS ONE. 2012;7(1):e29331. View Source

ONO-8713 Reduces NMDA-Induced Excitotoxic Lesion Volume to 71% of Control, Replicating EP1 Knockout Phenotype with No Additive Effect

In a striatal NMDA injection model of excitotoxicity, pretreatment with ONO-8713 significantly decreased lesion volume to 71.3 ± 10.9% of NMDA-control levels, whereas the EP1 selective agonist ONO-DI-004 increased lesion volume to 128.7 ± 12.0% [1]. Importantly, EP1 receptor knockout (EP1⁻/⁻) mice exhibited a comparable reduction in lesion volume to 74.5 ± 8.2% of wild-type controls, and administration of ONO-8713 to EP1⁻/⁻ mice produced no additional protection beyond the knockout effect [1]. This pharmacological-genetic concordance provides rigorous validation of ONO-8713's on-target mechanism and confirms the absence of confounding off-target neuroprotective or neurotoxic activities.

NMDA Excitotoxic Lesion

Head-to-head

ONO-8713: lesion volume 71.3 ± 10.9% of control

EP1⁻/⁻ knockout: 74.5 ± 8.2% of WT control

ONO-8713 phenocopies genetic EP1 deletion; no additive effect in knockout mice supports on-target mechanism

C57BL/6 mice; intrastriatal NMDA injection model; EP1 agonist ONO-DI-004 increased lesion to 128.7%

Evidence Dimension	NMDA-induced excitotoxic lesion volume (% of control)
Target Compound Data	ONO-8713 (wild-type mice): 71.3 ± 10.9% of control lesion volume
Comparator Or Baseline	EP1 agonist ONO-DI-004: 128.7 ± 12.0% of control; EP1⁻/⁻ knockout mice: 74.5 ± 8.2% of wild-type control; ONO-8713 in EP1⁻/⁻ mice: no additional reduction vs. knockout alone
Quantified Difference	ONO-8713 reduced lesion volume by 28.7 percentage points versus control (p<0.05); agonist ONO-DI-004 increased lesion volume by 28.7 percentage points; knockout phenotype reduction of 25.5 percentage points
Conditions	C57BL/6 wild-type and EP1⁻/⁻ mice; unilateral intrastriatal NMDA injection; pretreatment with intracerebroventricular ONO-8713 or ONO-DI-004

Why This Matters

The demonstration that ONO-8713 phenocopies genetic EP1 deletion without add-on effects in knockout animals constitutes the gold-standard evidence for pharmacological target engagement and selectivity in vivo, substantially de-risking EP1 as a therapeutic target and validating ONO-8713 as the appropriate tool compound.

• [1] Ahmad AS, Saleem S, Ahmad M, Doré S. Prostaglandin EP1 receptor contributes to excitotoxicity and focal ischemic brain damage. Toxicol Sci. 2006;89(1):265-270. View Source

ONO-8713 Suppresses Azoxymethane-Induced Aberrant Crypt Foci Formation by 15–36% in Dose-Dependent Manner

In a mouse model of azoxymethane (AOM)-induced colon carcinogenesis, dietary administration of ONO-8713 at 250, 500, and 1,000 ppm during and after AOM treatment for 5 weeks produced dose-dependent inhibition of aberrant crypt foci (ACF) formation of 15%, 30%, and 36% relative to control values, respectively [1]. The compound remained effective when administered only during the post-initiation phase, demonstrating chemopreventive efficacy in both concurrent and post-carcinogen exposure regimens [1]. The level of inhibition was comparable to that achieved with ONO-8711, the predecessor EP1 antagonist from the same series [1].

AOM-Induced ACF Formation

Cross-study

ONO-8713 250 ppm: 15% inhibition

ONO-8713 500 ppm: 30% inhibition; 1,000 ppm: 36% inhibition

Reported dose-dependent ACF reduction supports colon carcinogenesis model research context

Male C57BL/6J mice; AOM 10 mg/kg i.p.; dietary ONO-8713 for 5 weeks; effective in post-initiation regimen

Evidence Dimension	Inhibition of ACF formation (% reduction vs. control)
Target Compound Data	ONO-8713 at 250 ppm: 15% inhibition; 500 ppm: 30% inhibition; 1,000 ppm: 36% inhibition
Comparator Or Baseline	Vehicle-treated AOM control group; ONO-8711 (predecessor compound) at comparable doses produced similar inhibition levels [1]
Quantified Difference	Dose-dependent inhibition ranging from 15% to 36%; maximum 36% reduction at 1,000 ppm dietary concentration
Conditions	Male C57BL/6J mice; AOM 10 mg/kg i.p. once weekly for 3 weeks; ONO-8713 administered in diet at indicated ppm concentrations for 5 weeks during and post-AOM treatment; ACF quantification in colonic mucosa

Why This Matters

ACF are established surrogate biomarkers of colon carcinogenesis; dose-dependent inhibition by ONO-8713 provides quantitative in vivo efficacy data that supports its selection for colorectal cancer chemoprevention studies over EP1 antagonists lacking validated in vivo anti-carcinogenic activity.

• [1] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Narumiya S, Sugimura T, Wakabayashi K. Inhibitory effect of a prostaglandin E receptor subtype EP(1) selective antagonist, ONO-8713, on development of azoxymethane-induced aberrant crypt foci in mice. Cancer Lett. 2000;156(1):57-61. View Source

ONO-8713 Reduces UVB-Induced Skin Tumor Formation by Approximately 50% and Prevents EP3 Receptor Redistribution

Topical application of ONO-8713 reduced UVB-induced tumor formation in murine skin by approximately 50% and concurrently attenuated acute inflammatory responses to UVB irradiation [1]. A notable mechanistic distinction emerged: while both ONO-8713 and the COX-2 inhibitor celecoxib exhibit anti-inflammatory activity, only ONO-8713 prevented the UVB-induced redistribution of the EP3 receptor from basal keratinocytes to all epidermal layers [1]. This EP3 localization effect was not observed with celecoxib treatment, indicating that ONO-8713 exerts pharmacological actions beyond COX-2 inhibition that may be relevant to its anti-carcinogenic effects.

UVB Skin Tumor & EP3 Redistribution

Class-level

ONO-8713: ~50% tumor reduction; prevented EP3 receptor redistribution

Celecoxib: anti-inflammatory but did not prevent EP3 redistribution

Reported differential EP3 localization effect vs. COX-2 inhibition; supports EP1-EP3 cross-talk research context

Murine skin UVB model; topical application; exact tumor multiplicity data from source review

Evidence Dimension	UVB-induced skin tumor formation and EP3 receptor redistribution
Target Compound Data	ONO-8713: ~50% reduction in tumor formation; prevented UVB-induced EP3 receptor redistribution to all epidermal layers
Comparator Or Baseline	Celecoxib (COX-2 inhibitor): anti-inflammatory but does not prevent EP3 receptor redistribution; UVB-exposed vehicle control: baseline tumor incidence and EP3 redistribution observed
Quantified Difference	Approximately 50% tumor reduction by ONO-8713 (exact quantitative tumor multiplicity data not fully extractable from available source; figure is approximate based on textual reporting); qualitative difference in EP3 localization effect versus celecoxib
Conditions	Murine skin; chronic UVB irradiation protocol; topical ONO-8713 application; celecoxib administered as comparator anti-inflammatory agent; immunohistochemical analysis of EP1 and EP3 receptor localization

Why This Matters

The differential effect on EP3 receptor localization suggests that ONO-8713 modulates EP receptor cross-talk in a manner not recapitulated by broader COX inhibition, providing a distinct pharmacological tool for dissecting EP1-EP3 interactions in skin carcinogenesis and inflammation research.

• [1] Thomas-Ahner JM, Maruyama T, Oberyszyn TM, Tober KL. Possible cross-regulation of the E prostanoid receptors. Mol Carcinog. 2007;46(8):711-715. View Source

ONO-8713 Shows No Effect in Delayed-Onset Muscle Soreness Model, Confirming EP2-Specificity of Mechanical Hyperalgesia

In a rat model of lengthening contraction-induced mechanical hyperalgesia (delayed-onset muscle soreness, DOMS), administration of the EP1 antagonist ONO-8713 produced no significant difference in mechanical withdrawal threshold compared with vehicle-treated controls [1]. In contrast, EP2 knockout mice failed to develop mechanical hyperalgesia after lengthening contractions, and an EP2 selective agonist (ONO-AE1-259-01) increased COX-2 mRNA expression in muscle tissue [1]. EP3 and EP4 antagonists (ONO-AE5-599 and ONO-AE3-208, respectively) similarly showed no protective effect [1].

DOMS Mechanical Hyperalgesia

Head-to-head

ONO-8713: no significant effect vs. vehicle (p>0.05)

EP2 knockout: complete prevention of hyperalgesia

Negative result confirms EP1 is not involved in this EP2-dependent pain model; supports receptor-subtype specificity for model selection

Rat/mouse lengthening contraction model; von Frey filament measurement; EP3/EP4 antagonists also showed no effect

Evidence Dimension	Mechanical hyperalgesia after lengthening contractions
Target Compound Data	ONO-8713 (EP1 antagonist): no significant difference vs. vehicle control
Comparator Or Baseline	EP2 knockout mice: complete prevention of mechanical hyperalgesia; EP2 agonist ONO-AE1-259-01: increased COX-2 mRNA expression; EP3 antagonist ONO-AE5-599 and EP4 antagonist ONO-AE3-208: no significant effect
Quantified Difference	ONO-8713 effect: not statistically significant (p>0.05) versus vehicle control
Conditions	Rat and mouse models; lengthening contraction protocol; mechanical withdrawal threshold measured via von Frey filaments; EP antagonist administration prior to lengthening contractions

Why This Matters

This negative result provides critical selectivity validation: ONO-8713's lack of efficacy in an EP2-dependent pain model confirms that its protective effects in other disease contexts are not due to nonspecific EP receptor blockade. This evidence guides researchers toward appropriate model selection—EP1 antagonism is not the correct approach for muscle mechanical hyperalgesia studies.

• [1] Ota H, Katanosaka K, Murase S, Kashio M, Tominaga M, Mizumura K. EP2 receptor plays pivotal roles in generating mechanical hyperalgesia after lengthening contractions. Scand J Med Sci Sports. 2018;28(3):826-833. View Source

ONO-8713 Validated Research Applications: Colorectal Chemoprevention, Stroke Neuroprotection, and Skin Carcinogenesis

Colorectal Cancer Chemoprevention Studies Using AOM-Induced Carcinogenesis Models

ONO-8713 is quantitatively validated for colorectal carcinogenesis chemoprevention research in azoxymethane (AOM)-induced rodent models. Dietary administration at 250–1,000 ppm produces dose-dependent inhibition of aberrant crypt foci (ACF) formation of 15–36% [1]. The compound is effective in both concurrent administration with AOM and post-initiation regimens, making it suitable for studies examining both tumor initiation and progression phases [1]. Its >3,300-fold selectivity over other prostanoid receptors ensures that observed chemopreventive effects are specifically attributable to EP1 blockade rather than broader prostaglandin pathway inhibition [2]. This application leverages ONO-8713's well-characterized in vivo efficacy profile, which has been reproduced across multiple studies using EP1 antagonism in colon carcinogenesis.

Excitotoxicity and Ischemic Stroke Neuroprotection Research

ONO-8713 is a rigorously validated tool compound for investigating EP1 receptor-mediated neurotoxicity in excitotoxic and ischemic brain injury models. In NMDA-induced excitotoxicity, ONO-8713 reduces lesion volume to 71.3% of control, directly opposing the 28.7% increase produced by the EP1 agonist ONO-DI-004 [1]. In middle cerebral artery occlusion (MCAO) stroke models, pretreatment with 0.1–1.0 nmol ONO-8713 (intracerebroventricular) significantly reduces infarct size by 25.9–27.7% relative to vehicle controls [2]. Critically, ONO-8713 produces no additional neuroprotection in EP1⁻/⁻ knockout mice, confirming that its effects are mediated exclusively through EP1 receptor blockade and not through off-target mechanisms [1]. This genetic validation makes ONO-8713 the preferred EP1 antagonist for stroke and excitotoxicity studies requiring unambiguous target engagement evidence.

EP1-Selective Pharmacology in Cancer Cell Viability Assays

ONO-8713 demonstrates superior potency to the alternative EP1 antagonist SC-51322 in reducing neuroblastoma cell viability across a panel of six cell lines, including those with MYCN amplification and multidrug-resistant phenotypes [1]. With EC₅₀ values of 8–20 µM compared with 35–50 µM for SC-51322, ONO-8713 offers a 2.5- to 4.4-fold potency advantage that reduces compound consumption and minimizes solvent-related artifacts in high-concentration experiments [1]. This application is particularly relevant for researchers studying EP1 receptor contributions to pediatric cancer biology, where cell line panels representing diverse genetic backgrounds are essential for assessing therapeutic potential.

Negative Control for EP2-Dependent Pain and Hyperalgesia Studies

ONO-8713 serves as an essential specificity control in prostaglandin-mediated pain research. In delayed-onset muscle soreness (DOMS) models, ONO-8713 produces no significant effect on mechanical hyperalgesia, while EP2 knockout mice are completely protected and EP2 agonists exacerbate pain responses [1]. This negative result, obtained under rigorously controlled conditions with appropriate positive controls, validates ONO-8713 as a clean EP1-selective tool that does not interfere with EP2-, EP3-, or EP4-mediated nociceptive signaling [1]. Researchers investigating EP receptor subtype contributions to pain pathways can confidently use ONO-8713 to rule out EP1 involvement in observed phenotypes, thereby strengthening the mechanistic interpretation of genetic knockout or agonist studies.

Application

Selection Property

Validation Focus

Colorectal carcinogenesis model studies

Dose-dependent ACF inhibition profile

AOM-induced ACF model-response context

Neuronal injury and ischemia model research

EP1 knockout phenocopy validation

NMDA/MCAO model-response and target-engagement endpoints

Cancer cell viability assay context

Reported assay potency across cell-line panel

Neuroblastoma cell-model endpoint review

EP receptor subtype specificity control

Clean EP1 selectivity with no EP2/EP3/EP4 activity

DOMS model negative-control context; pain pathway EP-subtype attribution

Skin carcinogenesis and EP receptor cross-talk studies

EP3 receptor redistribution modulation

UVB model EP1-EP3 interaction endpoint review

• [1] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Narumiya S, Sugimura T, Wakabayashi K. Inhibitory effect of a prostaglandin E receptor subtype EP(1) selective antagonist, ONO-8713, on development of azoxymethane-induced aberrant crypt foci in mice. Cancer Lett. 2000;156(1):57-61. View Source
• [2] Watanabe K, Kawamori T, Nakatsugi S, Ohta T, Ohuchida S, Yamamoto H, Maruyama T, Kondo K, Ushikubi F, Narumiya S, Sugimura T, Wakabayashi K. Role of the prostaglandin E receptor subtype EP1 in colon carcinogenesis. Cancer Res. 1999;59(20):5093-5096. View Source